Cas no 128-85-8 (9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]-)

• Product Name: 9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]-
• CAS No: 128-85-8
• MF: C₂₂H₁₈N₂O₂
• MW: 342.390525341034
• CID: 145042
• PubChem ID: 67195
• Update Time: 2025-06-07

9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]-
• SUDAN BLUEC. I. NO. 61525
• 1-Methylamino-4-p-toluidino-anthrachinon
• C.I.SOLVENTBLUE11
• Oil Blue G Extra
• Oil Blue G ExtraSolvent Blue 11
• Solvent Blue 11
• 1-(methylamino)-4-[(4-methylphenyl)amino]-10-anthracenedione sudanblue
• Sudan Blue
• 1-(Methylamino)-4-(4-methylanilino)anthracene-9,10-dione
• Solvent blue 11 (C.I. 61525)
• Oil Blue G Extra Solvent Blue 11
• 1-(METHYLAMINO)-4-P-TOLUIDINOANTHRAQUINONE
• 1-(P-toluidino)-4-(methylamino)anthracene-9,10-dione
• 1-(methylamino)-4-(4-methylanilino)-9,10-anthraquinone
• 1-(methylamino)-4-[(4-methylphenyl)amino]anthraquinone
• 1-(methylamino)-4-[(4-methylphenyl)amino]-10-anthracenedione
• Sudan Blue/Solvent Blue 11
• 9,10-Anthracenedione, 1-(methylamino)-4-[(4-methylphenyl)amino]-
• 9, 1-(methylamino)-4-[(4-methylphenyl)amino]-
• 1-(Methylamino)-4-(4-toluidino)anthra-9,10-quinone #
• 1-(Methylamino)-4-((4-methylphenyl)amino)anthraquinone
• Ahcoquinone Blue ASTB Base
• C.I. Solvent Blue 11
• Organol Blue J
• Superlan Astrol B Base
• 1-Methylamino-4-(4-methylphenylamino)anthraquinone
• 1-(methylamino)-4-[(4-methylphenyl)amino]anthracene-9,10-dione
• NSC 39906
• AKOS005381903
• 9,10-Anthracenedione, 1-(methylamino)-4-((4-methylphenyl)amino)-
• Nitro Fast Blue 3GB
• NSC39906
• DTXSID5059583
• Sudan Blue GA
• 1-methylamino-4- (4 '-methylanilino) -anthraquinone
• C.I. 61525
• Somalia Blue G
• 1-methylamino-4-(4'-methylanilino)-anthraquinone
• 128-85-8
• Anthraquinone, 1-(methylamino)-4-p-toluidino-
• EINECS 204-912-1
• Sudanblue
• NS00020380
• Waxoline Blue GA
• SCHEMBL92477
• NSC-39906
• Alizarine Pure Blue B Base
• Organol Brilliant Blue J
• STK033436

• MDL： MFCD00045354
• Inchi： 1S/C22H18N2O2/c1-13-7-9-14(10-8-13)24-18-12-11-17(23-2)19-20(18)22(26)16-6-4-3-5-15(16)21(19)25/h3-12,23-24H,1-2H3
• InChI Key： ITYXXSSJBOAGAR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=C(C=CC(=C21)NC1C=CC(C)=CC=1)NC)=O

Computed Properties

• Exact Mass: 342.13700
• Monoisotopic Mass: 342.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 5.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 4.70170
• Color index: 61525

Additional information on 9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]-

Chemical Profile of 9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]- and CAS No 128-85-8

9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]-, identified by the chemical compound code CAS No 128-85-8, is a sophisticated organic molecule with significant applications in the field of pharmaceuticals and materials science. This compound belongs to the anthracene derivative family, a class of polycyclic aromatic hydrocarbons (PAHs) known for their structural complexity and diverse biological activities. The presence of multiple amino functional groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]- consists of an anthracene core with two carbonyl groups at the 9 and 10 positions, and two amino substituents—one methylamino group at the 1 position and a phenylamino group with a methyl substituent at the 4 position. This arrangement imparts unique electronic and steric properties to the molecule, making it useful in various chemical transformations.

In recent years, research on this compound has gained traction due to its potential applications in medicinal chemistry. The anthracene derivatives are well-known for their ability to interact with biological targets such as DNA and proteins. Specifically, the amino groups in 9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]- can form hydrogen bonds and participate in salt formation, which is crucial for drug design. The compound's ability to undergo selective modifications allows chemists to tailor its properties for specific biological functions.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. For instance, it can be used to develop novel anticancer agents by incorporating additional functional groups that enhance binding affinity to target proteins. Recent studies have demonstrated its utility in generating small-molecule inhibitors that disrupt cancer cell proliferation pathways. The structural rigidity of the anthracene core provides a stable scaffold for further derivatization, making it an attractive candidate for drug development.

The CAS No 128-85-8 registry number ensures standardized identification and communication about this compound across scientific literature and industrial applications. This standardized naming convention is essential for ensuring consistency in research collaborations and commercial transactions. The compound's detailed chemical specification aids in quality control and safety assessments during synthesis and application processes.

From a materials science perspective, 9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]- exhibits interesting photophysical properties due to its extended π-conjugation system. These properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its potential as a fluorescent probe for bioimaging applications, leveraging its ability to emit light upon interaction with biological molecules.

The synthesis of 9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]- involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions to form the anthracene core followed by selective functionalization at specific positions using protective group strategies. Advances in catalytic systems have improved the efficiency and selectivity of these transformations, reducing byproduct formation and enhancing yield.

In conclusion,9,10-Anthracenedione,1-(methylamino)-4-[(4-methylphenyl)amino]-, identified under CAS No 128-85-8, is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications that can lead to innovative drug candidates and advanced materials. As research continues to uncover new possibilities for this molecule,CAS No 128-85-8 will remain a critical identifier for scientists worldwide engaged in studying or utilizing this fascinating chemical entity.